Cas no 2137503-50-3 (1-amino-3-(5-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxamide)

1-Amino-3-(5-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxamide is a cyclopentane-based compound featuring a 5-methylpyrazole moiety and a carboxamide functional group. This structurally unique molecule exhibits potential as a versatile intermediate in medicinal chemistry, particularly in the synthesis of bioactive molecules targeting enzyme inhibition or receptor modulation. The presence of both amino and carboxamide groups enhances its reactivity, enabling diverse derivatization possibilities. The 5-methylpyrazole component contributes to improved metabolic stability and binding affinity in drug design applications. Its rigid cyclopentane core offers conformational constraints that may enhance selectivity in biological interactions. The compound's balanced lipophilicity and hydrogen bonding capacity make it particularly valuable for developing CNS-active compounds or kinase inhibitors. Its synthetic accessibility from commercially available starting materials further increases its utility in pharmaceutical research.

1-amino-3-(5-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxamide structure

2137503-50-3 structure

Product Name:1-amino-3-(5-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxamide

CAS No:2137503-50-3

MF:C₁₀H₁₆N₄O

MW:208.260241508484

CID:6566823

PubChem ID:165475396

Update Time:2025-07-02

1-amino-3-(5-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

- 1-amino-3-(5-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxamide
- 2137503-50-3
- EN300-1123020
- Inchi： 1S/C10H16N4O/c1-7-3-5-13-14(7)8-2-4-10(12,6-8)9(11)15/h3,5,8H,2,4,6,12H2,1H3,(H2,11,15)
- InChI Key： GEFNTNAFTVKVLB-UHFFFAOYSA-N
- SMILES： O=C(C1(CCC(C1)N1C(C)=CC=N1)N)N

Computed Properties

Exact Mass: 208.13241115g/mol
Monoisotopic Mass: 208.13241115g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 270
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.7
Topological Polar Surface Area: 86.9Å²

1-amino-3-(5-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1123020-0.05g	1-amino-3-(5-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxamide	2137503-50-3	95%	0.05g	$624.0	2023-10-26
Enamine	EN300-1123020-0.1g	1-amino-3-(5-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxamide	2137503-50-3	95%	0.1g	$653.0	2023-10-26
Enamine	EN300-1123020-0.25g	1-amino-3-(5-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxamide	2137503-50-3	95%	0.25g	$683.0	2023-10-26
Enamine	EN300-1123020-0.5g	1-amino-3-(5-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxamide	2137503-50-3	95%	0.5g	$713.0	2023-10-26
Enamine	EN300-1123020-1.0g	1-amino-3-(5-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxamide	2137503-50-3		1g	$743.0	2023-06-09
Enamine	EN300-1123020-2.5g	1-amino-3-(5-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxamide	2137503-50-3	95%	2.5g	$1454.0	2023-10-26
Enamine	EN300-1123020-5.0g	1-amino-3-(5-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxamide	2137503-50-3		5g	$2152.0	2023-06-09
Enamine	EN300-1123020-10.0g	1-amino-3-(5-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxamide	2137503-50-3		10g	$3191.0	2023-06-09
Enamine	EN300-1123020-1g	1-amino-3-(5-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxamide	2137503-50-3	95%	1g	$743.0	2023-10-26
Enamine	EN300-1123020-5g	1-amino-3-(5-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxamide	2137503-50-3	95%	5g	$2152.0	2023-10-26

1-amino-3-(5-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxamide Related Literature

1. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
2. An integrated microfluidic platform for sensitive and rapid detection of biological toxins†

Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
3. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations

Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
4. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
5. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789

Additional information on 1-amino-3-(5-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxamide

Recent Advances in the Study of 1-amino-3-(5-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxamide (CAS: 2137503-50-3)

The compound 1-amino-3-(5-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxamide (CAS: 2137503-50-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of 1-amino-3-(5-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxamide, with particular emphasis on improving its yield and purity. Advanced synthetic routes, such as multi-step organic reactions and catalytic methods, have been explored to achieve higher efficiency. The compound's unique structural features, including the pyrazole and cyclopentane moieties, contribute to its biological activity and make it a promising candidate for drug development.

In vitro and in vivo studies have demonstrated that 1-amino-3-(5-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxamide exhibits notable activity against specific biological targets. For instance, recent research has highlighted its potential as an inhibitor of certain enzymes involved in inflammatory pathways, suggesting its applicability in treating chronic inflammatory diseases. Additionally, preliminary data indicate that the compound may have neuroprotective properties, opening new avenues for research in neurodegenerative disorders.

Mechanistic studies have further elucidated the compound's mode of action, revealing its interaction with key cellular proteins and signaling pathways. Molecular docking simulations and binding assays have provided insights into the structural determinants of its activity, which could guide the design of more potent analogs. These findings underscore the compound's versatility and its potential as a scaffold for further medicinal chemistry optimization.

Despite these promising results, challenges remain in the development of 1-amino-3-(5-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is exploring formulation strategies and structural modifications to enhance its pharmacokinetic profile and reduce toxicity.

In conclusion, 1-amino-3-(5-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxamide (CAS: 2137503-50-3) represents a promising compound with diverse therapeutic potential. Continued research efforts are essential to fully unlock its clinical applications and translate these findings into effective treatments. This brief highlights the importance of interdisciplinary collaboration in advancing the understanding and development of novel chemical entities in the biomedical field.